Calcium--krypton (1/1)
Overview
Description
Calcium–krypton (1/1) is a compound formed by the interaction of calcium and krypton It is represented by the chemical formula CaKr
Preparation Methods
The synthesis of calcium–krypton (1/1) typically involves the use of advanced spectroscopic techniques. One common method is Resonance Enhanced Two-Photon Ionization (R2PI) spectroscopy, which starts from a metastable state of calcium and krypton and ends in the lowest-energy Rydberg state . This method allows for precise control over the reaction conditions and the formation of the desired compound.
Chemical Reactions Analysis
Calcium–krypton (1/1) can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired outcome. For example, the compound can react with fluorine in the presence of ultraviolet light to form krypton difluoride (KrF2) . The major products formed from these reactions are typically other calcium and krypton compounds.
Scientific Research Applications
Calcium–krypton (1/1) has several scientific research applications. In chemistry, it is used to study the interactions between alkaline earth metals and noble gases. In biology and medicine, the compound’s unique properties make it a potential candidate for various therapeutic applications. In industry, calcium–krypton (1/1) can be used in the development of new materials with specific properties .
Mechanism of Action
The mechanism by which calcium–krypton (1/1) exerts its effects involves the interaction of calcium ions with krypton atoms. This interaction can affect various molecular targets and pathways, depending on the specific application. For example, in biological systems, calcium ions play a crucial role in cellular signaling and function .
Comparison with Similar Compounds
Calcium–krypton (1/1) can be compared with other similar compounds, such as calcium–argon (1/1) and calcium–xenon (1/1). . This uniqueness makes it a valuable compound for research and industrial applications.
Properties
CAS No. |
197633-15-1 |
|---|---|
Molecular Formula |
CaKr |
Molecular Weight |
123.88 g/mol |
IUPAC Name |
calcium;krypton |
InChI |
InChI=1S/Ca.Kr |
InChI Key |
LBISBVWVYOCEBJ-UHFFFAOYSA-N |
Canonical SMILES |
[Ca].[Kr] |
Origin of Product |
United States |
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